Ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate
Ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate
ZK-91296 is a GABA receptor agonist potentially for the treatment of anxiety. ZK 91296 can reduce anxiety in animals at doses well below those causing sedation. ZK 91296 may possess pharmacological selectivity for a particular type of BZ receptor interaction, perhaps including topographic as well as receptor subtype differentiation.
Brand Name:
Vulcanchem
CAS No.:
83910-34-3
VCID:
VC0547828
InChI:
InChI=1S/C23H22N2O4/c1-3-28-23(26)22-16(14-27-2)20-18(12-24-22)25-17-10-7-11-19(21(17)20)29-13-15-8-5-4-6-9-15/h4-12,25H,3,13-14H2,1-2H3
SMILES:
CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC=C3OCC4=CC=CC=C4
Molecular Formula:
C23H22N2O4
Molecular Weight:
390.4 g/mol
Ethyl 5-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate
CAS No.: 83910-34-3
Cat. No.: VC0547828
Molecular Formula: C23H22N2O4
Molecular Weight: 390.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ZK-91296 is a GABA receptor agonist potentially for the treatment of anxiety. ZK 91296 can reduce anxiety in animals at doses well below those causing sedation. ZK 91296 may possess pharmacological selectivity for a particular type of BZ receptor interaction, perhaps including topographic as well as receptor subtype differentiation. |
|---|---|
| CAS No. | 83910-34-3 |
| Molecular Formula | C23H22N2O4 |
| Molecular Weight | 390.4 g/mol |
| IUPAC Name | ethyl 4-(methoxymethyl)-5-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate |
| Standard InChI | InChI=1S/C23H22N2O4/c1-3-28-23(26)22-16(14-27-2)20-18(12-24-22)25-17-10-7-11-19(21(17)20)29-13-15-8-5-4-6-9-15/h4-12,25H,3,13-14H2,1-2H3 |
| Standard InChI Key | WFPXOWCKXUEKCA-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC=C3OCC4=CC=CC=C4 |
| Canonical SMILES | CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC=C3OCC4=CC=CC=C4 |
| Appearance | Solid powder |
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